Cas no 132220-02-1 (2H-1-Benzopyran-2-thione, 7-(diethylamino)-4-methyl-)

2H-1-Benzopyran-2-thione, 7-(diethylamino)-4-methyl- Properties

Names and Identifiers

• 2H-1-Benzopyran-2-thione, 7-(diethylamino)-4-methyl-
• 7-(diethylamino)-4-methylchromene-2-thione
• 7-diethylamino-4-methyl-2-thiocoumarin
• 7-(Diethylamino)-4-methyl-2H-1-benzopyran-2-thione
• 132220-02-1
• SCHEMBL8006711
• DTXSID10567497
• +Expand

• InChIKey： ISWLYGYYKQMADW-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H17NOS/c1-4-15(5-2)11-6-7-12-10(3)8-14(17)16-13(12)9-11/h6-9H,4-5H2,1-3H3
• SMILES： CCN(CC)C1=CC2=C(C=C1)C(=CC(=S)O2)C

Computed Properties

• Exact Mass: 247.10321
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 247.10308534g/mol
• Heavy Atom Count: 17
• Complexity: 322
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 44.6Ų

Experimental Properties

• PSA: 12.47